Cas no 79570-06-2 (2-Propenenitrile,3-(3,3-dimethylbicyclo[2.2.1]hept-2-yl)-)

• Product Name: 2-Propenenitrile,3-(3,3-dimethylbicyclo[2.2.1]hept-2-yl)-
• CAS No: 79570-06-2
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 581345
• PubChem ID: 44152348
• Update Time: 2025-04-19

2-Propenenitrile,3-(3,3-dimethylbicyclo[2.2.1]hept-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenenitrile,3-(3,3-dimethylbicyclo[2.2.1]hept-2-yl)-
• 3-(3,3-dimethylbicyclo[2.2.1]hept-2-yl)acrylonitrile
• (E)-3-(3,3-dimethylnorbornan-2-yl)prop-2-enenitrile
• 3-(3,3-Dimethylbicyclo(2.2.1)hept-2-yl)acrylonitrile
• EINECS 279-187-8
• NS00060623
• 79570-06-2

• Inchi： 1S/C12H17N/c1-12(2)10-6-5-9(8-10)11(12)4-3-7-13/h3-4,9-11H,5-6,8H2,1-2H3/b4-3+
• InChI Key： OJJBGBXYELHVSF-ONEGZZNKSA-N
• SMILES： N#C/C=C/C1C2CCC(C2)C1(C)C

Computed Properties

• Exact Mass: 175.136099547g/mol
• Monoisotopic Mass: 175.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids